Cas no 1152498-93-5 (5-(4-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole)

• Product Name: 5-(4-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole
• CAS No: 1152498-93-5
• MF: C₉H₅Cl₂FN₂O
• MW: 247.053203344345
• CID: 4572737
• PubChem ID: 43120206
• Update Time: 2025-11-01

5-(4-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole

• Inchi： 1S/C9H5Cl2FN2O/c10-4-8-13-9(15-14-8)6-2-1-5(11)3-7(6)12/h1-3H,4H2
• InChI Key： BHQPGUWKTUMWJH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2F)=NC(CCl)=N1

Computed Properties

• Exact Mass: 245.976
• Monoisotopic Mass: 245.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(4-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole

Comprehensive Overview of 5-(4-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole (CAS No. 1152498-93-5)

The compound 5-(4-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole (CAS No. 1152498-93-5) is a heterocyclic organic molecule featuring a 1,2,4-oxadiazole core. This structure is widely recognized in medicinal chemistry and material science due to its unique electronic properties and versatility in forming derivatives. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic applications. Researchers and industries are increasingly interested in this compound for its potential in agrochemicals, pharmaceuticals, and advanced materials.

In recent years, the demand for heterocyclic compounds like 5-(4-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole has surged, driven by their applications in drug discovery and functional materials. The 1,2,4-oxadiazole moiety, in particular, is known for its stability and ability to participate in hydrogen bonding, which is critical for biological activity. This compound's chloromethyl group further expands its utility, allowing for facile derivatization to create novel molecules with tailored properties. Such features align with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized.

From a synthetic perspective, CAS No. 1152498-93-5 is often explored for its role in constructing complex architectures. Its fluorophenyl and chloromethyl groups enable selective functionalization, a topic frequently searched in academic and industrial forums. Questions like "How to modify 1,2,4-oxadiazole derivatives?" or "Applications of fluorinated heterocycles in drug design" reflect the growing curiosity around this compound. Additionally, its potential as a bioisostere for carboxylic acids or amides has garnered attention, as it can improve pharmacokinetic properties in drug candidates.

The compound's relevance extends to material science, where its electronic properties are leveraged in designing organic semiconductors and photovoltaic materials. Researchers are investigating its incorporation into polymers and small-molecule systems to enhance charge transport and light absorption. This aligns with the global push for renewable energy solutions, a hot topic in scientific and industrial communities. The chloro and fluoro substituents also contribute to its stability under harsh conditions, making it suitable for high-performance applications.

In summary, 5-(4-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole (CAS No. 1152498-93-5) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, including the 1,2,4-oxadiazole ring and halogenated substituents, make it a valuable asset in modern chemistry. As interest in sustainable synthesis and functional materials grows, this compound is poised to play a pivotal role in advancing research and industrial applications.